Cas no 61165-65-9 (Heptanal, 2-(trifluoromethyl)-)

• Product Name: Heptanal, 2-(trifluoromethyl)-
• CAS No: 61165-65-9
• MF: C₈H₁₃F₃O
• MW: 182.183433294296
• CID: 490055
• PubChem ID: 71398788
• Update Time: 2025-04-19

Heptanal, 2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Heptanal, 2-(trifluoromethyl)-
• 2-(trifluoromethyl)heptanal
• 61165-65-9
• DTXSID90820193

• Inchi： 1S/C8H13F3O/c1-2-3-4-5-7(6-12)8(9,10)11/h6-7H,2-5H2,1H3
• InChI Key： CRTDQNPXBJWXAB-UHFFFAOYSA-N
• SMILES： FC(C(C=O)CCCCC)(F)F

Computed Properties

• Exact Mass: 182.09189
• Monoisotopic Mass: 182.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07